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Compound of Interest

Compound Name:
2-Methylcyclohexanecarboxylic

acid

Cat. No.: B107400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
methylcyclohexanecarboxylic acid, a key intermediate in various chemical syntheses. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals in the field of drug development, offering meticulously compiled data, detailed

experimental protocols, and a logical workflow for isomer separation.

Core Physical Properties
2-Methylcyclohexanecarboxylic acid, with the chemical formula C₈H₁₄O₂, exists as a mixture

of cis and trans isomers. The physical properties can vary between the isomeric mixture and

the individual stereoisomers. The data presented below has been aggregated from various

chemical and scientific sources.

Quantitative Data Summary
The following tables summarize the key physical properties for the mixture of cis and trans

isomers, as well as for the individual cis and trans isomers where data is available.

Table 1: Physical Properties of 2-Methylcyclohexanecarboxylic Acid (Mixture of Cis and

Trans Isomers)
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Property Value Reference

CAS Number 56586-13-1 [1]

Molecular Weight 142.20 g/mol [1][2]

Appearance Liquid [1]

Boiling Point 241-242 °C at 746 mmHg [1][3]

Density 1.009 g/mL at 25 °C [1][3]

Refractive Index n20/D 1.4633 [1][3]

Flash Point 82 °C (closed cup) [1]

Table 2: Physical Properties of cis-2-Methylcyclohexanecarboxylic Acid

Property Value Reference

CAS Number 7076-91-7 [4]

Molecular Weight 142.20 g/mol [4]

IUPAC Name

cis-(1S,2R)-2-

methylcyclohexane-1-

carboxylic acid

[4]

Table 3: Physical Properties of trans-2-Methylcyclohexanecarboxylic Acid

Property Value Reference

CAS Number 15177-62-5 [5]

Molecular Weight 142.20 g/mol [5]

IUPAC Name
(1R,2R)-2-methylcyclohexane-

1-carboxylic acid
[5]

Experimental Protocols
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This section details the methodologies for determining the key physical properties of 2-
methylcyclohexanecarboxylic acid and a protocol for the separation of its cis and trans

isomers.

Determination of Boiling Point
The boiling point of liquid 2-methylcyclohexanecarboxylic acid can be determined using a

distillation apparatus.

Methodology:

A small quantity of the liquid is placed in a distillation flask with a few boiling chips.

The flask is fitted with a condenser and a thermometer, ensuring the thermometer bulb is

positioned just below the side arm of the distillation head to accurately measure the

temperature of the vapor.

The flask is gently heated.

The temperature is recorded when the liquid is boiling and a steady stream of condensate is

observed. This temperature is the boiling point.

Determination of Density
The density of liquid 2-methylcyclohexanecarboxylic acid can be determined using a

pycnometer or a graduated cylinder and a balance.

Methodology (using a graduated cylinder):

An empty, dry graduated cylinder is weighed.

A known volume of the liquid is added to the graduated cylinder.

The graduated cylinder containing the liquid is reweighed.

The density is calculated by dividing the mass of the liquid (final weight minus initial weight)

by its volume.
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Determination of Melting Point (for solid isomers)
For solid isomers of 2-methylcyclohexanecarboxylic acid, the melting point can be

determined using a capillary melting point apparatus.

Methodology:

A small amount of the finely powdered solid is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate.

The temperature range from which the solid begins to melt until it is completely liquid is

recorded as the melting point range.

Separation of cis- and trans-2-
Methylcyclohexanecarboxylic Acid Isomers
The separation of the cis and trans isomers can be achieved through epimerization of the cis

isomer to the more stable trans isomer, followed by isolation.

Methodology:

A mixture of cis- and trans-2-methylcyclohexanecarboxylic acid is heated with potassium

hydroxide in a suitable solvent (e.g., Shellsol 71 with water and methanol).

The mixture is heated to 180-190 °C for approximately 24 hours, during which water is

distilled off. This process promotes the epimerization of the cis isomer to the trans isomer.

The reaction mixture is then cooled.

Water and methanol are added to the cooled mixture, which is then allowed to stand for

phase separation.

The lower phase (methanol/water) is collected and cooled to 0-5 °C.
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Concentrated hydrochloric acid is added dropwise to the cooled solution to precipitate the

trans-2-methylcyclohexanecarboxylic acid.

The precipitated crystals are filtered, washed with water, and dried to yield the purified trans

isomer.

Further purification can be achieved by recrystallization from a solvent such as petroleum

ether.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the separation of cis- and trans-

2-methylcyclohexanecarboxylic acid isomers.

Initial Mixture Epimerization Isolation of Trans Isomer Purification Final Product

cis/trans-2-Methylcyclohexanecarboxylic
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Acidify with HCl Filter Precipitate Recrystallize from
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Crude Product Pure trans-2-Methylcyclohexanecarboxylic
Acid

Click to download full resolution via product page

Caption: Workflow for the separation of trans-2-methylcyclohexanecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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